Cas no 1221726-06-2 ((5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine)

(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine is a heterocyclic compound featuring a 1,2,4-oxadiazole core linked to a thiophene moiety and an aminomethyl functional group. This structure imparts versatility in medicinal chemistry and materials science applications, particularly as a building block for pharmacologically active molecules. The oxadiazole ring contributes to metabolic stability and hydrogen-bonding interactions, while the thiophene group enhances electronic properties. The primary amine functionality allows for further derivatization, facilitating its use in drug discovery and agrochemical research. Its balanced lipophilicity and molecular rigidity make it a valuable intermediate for designing bioactive compounds with optimized pharmacokinetic profiles.
(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine structure
1221726-06-2 structure
Product name:(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine
CAS No:1221726-06-2
MF:C7H7N3OS
MW:181.214979410172
CID:5167492

(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine
    • [5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
    • (5-thiophen-3-yl-1,2,4-oxadiazol-3-yl)methanamine
    • 5-(3-Thienyl)-1,2,4-oxadiazole-3-methanamine
    • Z803056806
    • 1,2,4-Oxadiazole-3-methanamine, 5-(3-thienyl)-
    • Inchi: 1S/C7H7N3OS/c8-3-6-9-7(11-10-6)5-1-2-12-4-5/h1-2,4H,3,8H2
    • InChI Key: MSFWWMBJLSTUIZ-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)C1=NC(CN)=NO1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • XLogP3: 0.4
  • Topological Polar Surface Area: 93.2

(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-58958-0.25g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
0.25g
$289.0 2025-02-20
Enamine
EN300-58958-1.0g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
1.0g
$614.0 2025-02-20
Enamine
EN300-58958-0.05g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
0.05g
$135.0 2025-02-20
Enamine
EN300-58958-10.0g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
10.0g
$2638.0 2025-02-20
Enamine
EN300-58958-0.1g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
0.1g
$202.0 2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1356925-2.5g
(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine
1221726-06-2 98%
2.5g
¥28126.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1356925-50mg
(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine
1221726-06-2 98%
50mg
¥3639.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1356925-500mg
(5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine
1221726-06-2 98%
500mg
¥12960.00 2024-08-09
Enamine
EN300-58958-0.5g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
0.5g
$480.0 2025-02-20
Enamine
EN300-58958-5.0g
[5-(thiophen-3-yl)-1,2,4-oxadiazol-3-yl]methanamine
1221726-06-2 95.0%
5.0g
$1779.0 2025-02-20

Additional information on (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine

Comprehensive Overview of (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine (CAS No. 1221726-06-2)

The compound (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine (CAS No. 1221726-06-2) is a heterocyclic organic molecule featuring a 1,2,4-oxadiazole core linked to a thiophene ring and an aminomethyl functional group. This unique structural combination has garnered significant interest in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both oxadiazole and thiophene moieties contributes to its versatility in drug design, particularly in targeting enzymes and receptors involved in inflammation and metabolic disorders.

Recent studies highlight the growing demand for heterocyclic compounds like (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine in the development of novel therapeutics. Researchers are exploring its applications in small-molecule inhibitors and bioconjugation strategies, aligning with trends in personalized medicine and targeted drug delivery. The compound’s CAS No. 1221726-06-2 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

From a synthetic perspective, (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine is synthesized via cyclization reactions involving thiophene-3-carboxylic acid derivatives and amidoximes. Its stability under physiological conditions makes it a candidate for prodrug formulations. Analytical techniques such as HPLC and NMR spectroscopy are critical for purity assessment, ensuring compliance with regulatory standards for preclinical studies.

The compound’s structure-activity relationship (SAR) is a focal point for researchers optimizing its pharmacokinetic properties. Computational modeling, including molecular docking and QSAR analyses, has identified potential binding affinities with kinase targets, a hot topic in oncology and immunology research. These insights are driving innovation in fragment-based drug discovery (FBDD), where 1,2,4-oxadiazole scaffolds play a pivotal role.

Beyond pharmaceuticals, (5-(Thiophen-3-yl)-1,2,4-oxadiazol-3-yl)methanamine is investigated for its electronic properties in organic semiconductors. The thiophene moiety’s conjugated system enhances charge transport, making it valuable for OLEDs and sensor technologies. This dual applicability underscores its importance in interdisciplinary research.

In summary, CAS No. 1221726-06-2 represents a promising scaffold for both therapeutic and material science applications. Its integration into high-throughput screening libraries and green chemistry initiatives aligns with global efforts to develop sustainable and efficacious chemical solutions. Future research will likely explore its derivatives to address unmet medical and technological needs.

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